Cas no 79560-36-4 (9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)-)

9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)- Properties

Names and Identifiers

• 9,10-Anthracenedione,1,3-dihydroxy-2-(methoxymethyl)-
• 1,3-dihydroxy-2-(methoxymethyl)anthracene-9,10-dione
• 1,3-DIHYDROXY-2-METHOXYMETHYLANTHRAQUINONE
• 1,3-dihydroxy-2-methoxymethyl-9,10-anthraquinone
• 2-(Methoxymethyl)-1,3-dihydroxyanthraquinone
• AC1L3ZQ7
• AC1Q4FJW
• AG-H-19144
• CCRIS 6438
• 1,3-Dihydroxy-2-methoxymethyl-anthraquinone
• Lucidin omega-methyl ether
• SCHEMBL16227056
• DTXSID30229767
• O-Me ether
• Q27107239
• Lucidin-.omega.-methyl ether
• CS-0891279
• Lucidin-
• CHEMBL485454
• CHEBI:6555
• 79560-36-4
• HY-N12071
• 1,3-Dihydroxy-2-(methoxymethyl)-9,10-anthracenedione (ACI)
• Lucidin ω-methyl ether
• DA-69390
• +Expand

• InChIKey： OBAYLECORSQIQW-UHFFFAOYSA-N
• Inchi： 1S/C16H12O5/c1-21-7-11-12(17)6-10-13(16(11)20)15(19)9-5-3-2-4-8(9)14(10)18/h2-6,17,20H,7H2,1H3
• SMILES： O=C1C2C(=C(C(COC)=C(C=2)O)O)C(=O)C2C1=CC=CC=2

Computed Properties

• Exact Mass: 284.068473
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 284.068473
• Heavy Atom Count: 21
• Complexity: 434
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 83.8

Experimental Properties

• Refractive Index: 1.679
• Boiling Point: 536.7°C at 760 mmHg
• Flash Point: 205.7°C
• Density: 1.456

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Faramea occidentalis